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Compound of Interest

Compound Name: 1-Bromo-3-iodobenzene

Cat. No.: B1265593

Essential Safety and Handling Guide for 1-
Bromo-3-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of 1-Bromo-3-iodobenzene, ensuring the well-being of laboratory personnel and
compliance with safety standards. Adherence to these procedures is paramount for minimizing
risks associated with this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Bromo-3-iodobenzene is presented below. This
information is crucial for safe handling and storage.
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Property Value

Molecular Formula CeHaBrl

Molecular Weight 282.90 g/mol
Appearance Colorless to yellow liquid
Melting Point -9.3t0-9°C

Boiling Point 120 °C at 24 hPa
Density 2.219 g/mL at 25 °C
Flash Point 113 °C (closed cup)

Storage Temperature

Room temperature, recommended <15°C in a

cool, dark place

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Bromo-3-

iodobenzene to prevent exposure.
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Protection Type Specific Requirements Rationale

Chemical splash goggles
conforming to EN166 or OSHA
29 CFR 1910.133 standards. A

Eye and Face Protection ) vapors that can cause serious
face shield should be worn

Protects against splashes and

. ) . eye irritation.[2]
over goggles if there is a risk of

splashing.[1]

Heavy-duty, chemically
resistant gloves (e.g., nitrile,

neoprene, or Viton).[3] Prevents skin contact, which
Hand Protection Disposable nitrile gloves can cause skin irritation.[4][2]
should be changed [5]

immediately upon

contamination.

A flame-resistant lab coat, fully

buttoned, with long sleeves.

Long pants and closed-toe,

] closed-heel shoes are ]
Body Protection ] - Protects skin from exposure.

required. For larger quantities

or increased splash potential,

a chemical-resistant apron or

suit is recommended.[3]

All handling must be
conducted in a certified

chemical fume hood to avoid ]
May cause respiratory

Respiratory Protection inhalation of vapors.[5] If T
irritation.[1][4][2][5]

ventilation is insufficient, a
NIOSH/MSHA-approved

respirator may be necessary.

Experimental Protocol: Safe Handling of 1-Bromo-3-
iodobenzene
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This step-by-step guide outlines the procedure for safely using 1-Bromo-3-iodobenzene in a
laboratory setting.

1. Preparation and Precautionary Measures

o Engineering Controls: Before starting any work, ensure that the chemical fume hood is
functioning correctly. The work area should be equipped with an accessible eyewash station
and safety shower.[5]

» Spill Kit: Confirm that a spill kit containing an inert absorbent material (e.g., sand, silica gel,
or commercial sorbent) is readily available.[1][4]

e Don PPE: Put on all required personal protective equipment as detailed in the table above.
2. Handling and Transfer

o Container Inspection: Visually inspect the container for any damage or leaks before moving
it.

e Chemical Transfer: Conduct all transfers of 1-Bromo-3-iodobenzene inside a chemical fume
hood to minimize the risk of inhalation.[1] Use appropriate, clean glassware and avoid
splashing.

o Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and
well-ventilated area away from direct sunlight and incompatible materials such as strong
oxidizing agents.[1][4][6]

3. First Aid Procedures

 In case of eye contact: Immediately rinse the eyes with plenty of water for at least 15
minutes, making sure to flush under the eyelids. Seek immediate medical attention.[1][4]

¢ In case of skin contact: Remove contaminated clothing and wash the affected area
immediately with soap and plenty of water.[1][4] If skin irritation occurs, get medical advice.

[5]
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« If inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration.
Consult a physician.[1][4]

« If swallowed: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.
Never give anything by mouth to an unconscious person.[1][6]

4. Waste Disposal and Decontamination

o Waste Collection: Collect all waste containing 1-Bromo-3-iodobenzene, including
contaminated absorbent materials from spills, in a suitable, labeled, and closed container for
hazardous waste.[1][4]

» Disposal Regulations: Dispose of the chemical waste in accordance with all federal, state,
and local environmental regulations. Do not allow the product to enter drains.[1][5]

» Decontamination: Thoroughly clean all contaminated surfaces and equipment after use.
Wash hands thoroughly with soap and water after handling the chemical.[1][5]

Workflow for Safe Handling of 1-Bromo-3-
iodobenzene
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Caption: Workflow for the safe handling of 1-Bromo-3-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Bromo-3-
iodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265593#personal-protective-equipment-for-
handling-1-bromo-3-iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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